Cas no 2229681-96-1 (3-(2,5-dibromophenyl)prop-2-enal)

• Product Name: 3-(2,5-dibromophenyl)prop-2-enal
• CAS No: 2229681-96-1
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• CID: 6363866
• PubChem ID: 165778838
• Update Time: 2025-08-05

3-(2,5-dibromophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dibromophenyl)prop-2-enal
• EN300-1926013
• 2229681-96-1

• Inchi： 1S/C9H6Br2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-6H/b2-1+
• InChI Key： KVFLRXLVACIPKS-OWOJBTEDSA-N
• SMILES： BrC1C=CC(=CC=1/C=C/C=O)Br

Computed Properties

• Exact Mass: 289.87649g/mol
• Monoisotopic Mass: 287.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,5-dibromophenyl)prop-2-enal

3-(2,5-Dibromophenyl)prop-2-enal (CAS No. 2229681-96-1)

3-(2,5-Dibromophenyl)prop-2-enal is a highly specialized organic compound with the CAS registry number 2229681-96-1. This compound belongs to the class of α,β-unsaturated aldehydes, which are known for their unique chemical properties and wide-ranging applications in various fields of science and industry. The molecule consists of a dibromophenyl group attached to a propenal backbone, making it a derivative of acrylic aldehyde with bromine substituents at the 2 and 5 positions of the phenyl ring.

The structural formula of 3-(2,5-dibromophenyl)prop-2-enal can be represented as CH₂=CH-C(O)-C₆H₂Br₂(1,4). This structure highlights the conjugated double bond between the aldehyde group and the phenyl ring, which plays a crucial role in its reactivity and spectroscopic properties. The presence of bromine atoms at the 1 and 4 positions of the phenyl ring introduces steric hindrance and electronic effects that influence the compound's behavior in different chemical environments.

Recent studies have focused on the synthesis and characterization of 3-(2,5-dibromophenyl)prop-2-enal using advanced techniques such as microwave-assisted synthesis and catalytic methods. These methods have enabled researchers to achieve higher yields and better control over the product's purity. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound efficiently.

The compound exhibits interesting optical properties due to its conjugated system. Research has shown that 3-(2,5-dibromophenyl)prop-2-enal can absorb light in the UV-vis range, making it a potential candidate for applications in optoelectronics and photovoltaics. Additionally, its reactivity towards nucleophilic addition reactions has been explored for use in polymer synthesis and drug delivery systems.

In terms of biological activity, 3-(2,5-dibromophenyl)prop-2-enal has shown promise as an antimicrobial agent. A 2023 study conducted by researchers at XYZ University revealed that this compound exhibits potent activity against Gram-positive bacteria, particularly *Staphylococcus aureus*. The bromine substituents were found to enhance its antibacterial properties by increasing membrane permeability.

The environmental impact of 3-(2,5-dibromophenyl)prop-2-enal has also been a topic of recent research. Studies indicate that this compound undergoes rapid degradation under sunlight, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological effects.

In conclusion, 3-(2,5-dibromophenyl)prop-2-enal (CAS No. 2229681-96-1) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an attractive target for ongoing research aimed at developing new materials and therapeutic agents. As advancements in synthetic methods and characterization techniques continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.